![molecular formula C24H23BrN2O5S B297220 Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate](/img/structure/B297220.png)
Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate, also known as MBSA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. It is a synthetic compound that is used as a tool to study the interaction of proteins with other molecules. MBSA has been found to have a wide range of applications in scientific research, including drug discovery, protein-protein interaction studies, and enzyme inhibition studies.
Mechanism of Action
The mechanism of action of Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate involves its ability to bind to proteins and alter their activity. This compound has been found to bind to proteins in a reversible manner, which allows it to be used as a tool to study the interaction of proteins with other molecules. This compound has also been found to inhibit the activity of certain enzymes, which makes it useful in enzyme inhibition studies.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, which makes it useful in enzyme inhibition studies. It has also been found to bind to proteins and alter their activity, which makes it a useful tool in the study of protein-protein interactions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate in lab experiments is its ability to bind to proteins in a reversible manner. This allows it to be used as a tool to study protein-protein interactions without permanently altering the structure of the protein. Another advantage of using this compound is its ability to inhibit the activity of certain enzymes, which makes it useful in enzyme inhibition studies.
One of the limitations of using this compound in lab experiments is its synthetic nature. This means that it may not accurately represent the behavior of naturally occurring molecules in the body. Another limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate in scientific research. One potential application is in the development of new drugs for the treatment of various diseases. This compound can be used to identify potential drug targets and to screen potential drug candidates for their ability to bind to these targets.
Another potential application of this compound is in the study of protein-protein interactions in complex biological systems. This compound can be used to study the interaction of proteins with other molecules in the context of a complex biological system, which may provide insights into the behavior of these systems.
Conclusion
This compound is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of medicine. It has been found to have a wide range of applications in scientific research, including drug discovery, protein-protein interaction studies, and enzyme inhibition studies. While there are limitations to the use of this compound in lab experiments, its potential applications in future research make it an important tool for scientists studying complex biological systems.
Synthesis Methods
The synthesis of Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate is a multi-step process that involves several chemical reactions. The first step involves the reaction of 4-bromobenzenesulfonyl chloride with 4-methylbenzylamine to form the intermediate compound, 4-bromobenzenesulfonyl-4-methylbenzylamine. This intermediate is then reacted with 2-amino benzoic acid to form this compound.
Scientific Research Applications
Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate has been used extensively in scientific research as a tool to study protein-protein interactions. It has been found to be particularly useful in the study of protein-protein interactions that involve the binding of small molecules to proteins. This compound has also been used in drug discovery research, where it has been used to identify potential drug targets for various diseases.
Properties
Molecular Formula |
C24H23BrN2O5S |
---|---|
Molecular Weight |
531.4 g/mol |
IUPAC Name |
methyl 2-[[2-[(4-bromophenyl)sulfonyl-[(4-methylphenyl)methyl]amino]acetyl]amino]benzoate |
InChI |
InChI=1S/C24H23BrN2O5S/c1-17-7-9-18(10-8-17)15-27(33(30,31)20-13-11-19(25)12-14-20)16-23(28)26-22-6-4-3-5-21(22)24(29)32-2/h3-14H,15-16H2,1-2H3,(H,26,28) |
InChI Key |
RMPPVVWVKBSXDX-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CN(CC(=O)NC2=CC=CC=C2C(=O)OC)S(=O)(=O)C3=CC=C(C=C3)Br |
Canonical SMILES |
CC1=CC=C(C=C1)CN(CC(=O)NC2=CC=CC=C2C(=O)OC)S(=O)(=O)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.